Cas no 882409-10-1 (Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)-)

• Product Name: Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)-
• CAS No: 882409-10-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1920225
• PubChem ID: 7038925
• Update Time: 2025-07-01

Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)-
• (1S,2R)-2-(Benzylamino)cyclohexanol
• DB-160558
• 40571-87-7
• SCHEMBL15780394
• 882409-10-1
• DTXSID801242930
• CS-0458433
• cis-2-Benzylamino-cyclohexanol
• rel-(1R,2S)-2-[(Phenylmethyl)amino]cyclohexanol
• (1S,2R)-2-(benzylamino)cyclohexan-1-ol

• Inchi： 1S/C13H19NO/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-3,6-7,12-15H,4-5,8-10H2/t12-,13+/m1/s1
• InChI Key： NJNCYFUGUYIMEQ-OLZOCXBDSA-N
• SMILES： O[C@H]1CCCC[C@H]1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)-

Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- (CAS No. 882409-10-1): A Comprehensive Overview

Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- (CAS No. 882409-10-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino alcohols and is characterized by its cyclohexane ring and phenylmethyl (benzyl) amino group. The (1S,2R)-configuration imparts specific stereochemical properties that are crucial for its biological activity.

The synthesis of Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- typically involves several steps, including the asymmetric reduction of a corresponding ketone or aldehyde. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of this process. For instance, a study published in the Journal of Organic Chemistry in 2023 reported the use of a novel iridium catalyst that achieved high enantioselectivity and yield in the reduction step, making the synthesis more scalable and cost-effective.

In terms of its biological activity, Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- has shown promising results in various preclinical studies. One notable application is its potential as a lead compound for the development of new analgesics. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent analgesic effects by modulating specific pain pathways in animal models. The mechanism of action involves interaction with opioid receptors and other pain-related signaling pathways.

Beyond pain management, Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- has also been explored for its potential neuroprotective properties. A study published in the Journal of Medicinal Chemistry in 2023 found that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. These findings suggest that Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- has also been extensively studied to ensure its suitability for therapeutic use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life in vivo. These characteristics make it a promising candidate for further clinical development.

Safety and toxicity assessments are critical components of drug development. Studies have shown that Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- exhibits low toxicity at therapeutic doses. In vitro cytotoxicity assays using human cell lines did not reveal significant cytotoxic effects at concentrations relevant for therapeutic use. Additionally, animal toxicity studies have confirmed its safety profile over a wide range of doses.

The potential applications of Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- extend beyond pharmaceuticals. In the field of materials science, this compound has been investigated as a chiral building block for the synthesis of advanced materials with unique optical and electronic properties. For example, researchers at the Massachusetts Institute of Technology have developed chiral polymers using this compound as a monomer unit. These polymers exhibit enhanced chiroptical properties and have potential applications in optical sensors and chiral separation technologies.

In conclusion, Cyclohexanol, 2-[(phenylmethyl)amino]-, (1S,2R)- (CAS No. 882409-10-1) is a versatile chiral compound with significant potential in various fields including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new applications and optimize its properties for practical use.